Cas no 946235-08-1 (ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 946235-08-1
• MF: C₂₁H₂₁NO₅S₂
• MW: 431.525143384933
• CID: 5443506
• Update Time: 2025-10-25

ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• JIHYXQGTMNWUEM-UHFFFAOYSA-N
• ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C21H21NO5S2/c1-4-27-21(23)19-20(18(13-28-19)15-7-5-14(2)6-8-15)29(24,25)22-16-9-11-17(26-3)12-10-16/h5-13,22H,4H2,1-3H3
• InChI Key： JIHYXQGTMNWUEM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C(OC)C=C1)(=O)=O

Additional information on ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

Introduction to Ethyl 3-(4-Methoxyphenyl)sulfamoyl-4-(4-Methylphenyl)thiophene-2-carboxylate (CAS No. 946235-08-1)

Ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 946235-08-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate is C₂₁H₂₁N₂O₅S₂, and its molecular weight is approximately 437.52 g/mol. The compound features a thiophene ring, a sulfamoyl group, and substituted phenyl rings, which contribute to its distinct chemical properties and biological activities. The presence of these functional groups makes it an interesting candidate for various biochemical studies and drug development initiatives.

Synthesis of Ethyl 3-(4-Methoxyphenyl)sulfamoyl-4-(4-Methylphenyl)thiophene-2-carboxylate

The synthesis of ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate involves several steps and can be achieved through different synthetic routes. One common approach involves the reaction of 3-bromo-4-(4-methylphenyl)thiophene-2-carboxylic acid with ethanolic ammonia to form the corresponding amide. Subsequently, the amide undergoes a sulfamoylation reaction with 4-methoxybenzenesulfonyl chloride to yield the final product. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity.

Biological Activities and Potential Applications

Ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has also demonstrated potential anti-cancer activities. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

Recent Research Advancements

The scientific community continues to explore the potential applications of ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate. A recent study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of this compound and its analogs. The researchers found that modifications to the substituents on the phenyl rings could significantly enhance its biological activities, providing valuable insights for further optimization.

Another notable study focused on the pharmacokinetic properties of ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are crucial factors for drug development. These findings support its potential as a lead compound for further preclinical and clinical studies.

Conclusion

Ethyl 3-(4-methoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 946235-08-1) is a promising organic compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential, contributing to advancements in drug discovery and development.